Cas no 2549014-99-3 (2-{3-({3-cyclopropyl-1,2,4triazolo4,3-bpyridazin-6-yl}oxy)methylpyrrolidin-1-yl}-4-methylpyrimidine)

• Product Name: 2-{3-({3-cyclopropyl-1,2,4triazolo4,3-bpyridazin-6-yl}oxy)methylpyrrolidin-1-yl}-4-methylpyrimidine
• CAS No: 2549014-99-3
• MF: C₁₈H₂₁N₇O
• MW: 351.405642271042
• CID: 5360062
• Update Time: 2025-08-02

2-{3-({3-cyclopropyl-1,2,4triazolo4,3-bpyridazin-6-yl}oxy)methylpyrrolidin-1-yl}-4-methylpyrimidine Chemical and Physical Properties

Names and Identifiers

• 3-Cyclopropyl-6-[[1-(4-methyl-2-pyrimidinyl)-3-pyrrolidinyl]methoxy]-1,2,4-triazolo[4,3-b]pyridazine
• 2-{3-({3-cyclopropyl-1,2,4triazolo4,3-bpyridazin-6-yl}oxy)methylpyrrolidin-1-yl}-4-methylpyrimidine

• Inchi： 1S/C18H21N7O/c1-12-6-8-19-18(20-12)24-9-7-13(10-24)11-26-16-5-4-15-21-22-17(14-2-3-14)25(15)23-16/h4-6,8,13-14H,2-3,7,9-11H2,1H3
• InChI Key： SJPMCBMXLBHELF-UHFFFAOYSA-N
• SMILES： C12=NN=C(C3CC3)N1N=C(OCC1CCN(C3=NC=CC(C)=N3)C1)C=C2

Experimental Properties

• Density: 1.52±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 4.36±0.40(Predicted)

Additional information on 2-{3-({3-cyclopropyl-1,2,4triazolo4,3-bpyridazin-6-yl}oxy)methylpyrrolidin-1-yl}-4-methylpyrimidine

Recent Advances in the Study of 2-{3-({3-cyclopropyl-1,2,4triazolo4,3-bpyridazin-6-yl}oxy)methylpyrrolidin-1-yl}-4-methylpyrimidine (CAS: 2549014-99-3)

The compound 2-{3-({3-cyclopropyl-1,2,4triazolo4,3-bpyridazin-6-yl}oxy)methylpyrrolidin-1-yl}-4-methylpyrimidine (CAS: 2549014-99-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique triazolopyridazine and pyrimidine scaffold, has shown promising potential in various therapeutic applications, particularly in oncology and inflammatory diseases. Recent studies have focused on elucidating its mechanism of action, pharmacokinetic properties, and efficacy in preclinical models.

One of the key findings from recent research is the compound's ability to selectively inhibit specific kinase pathways involved in cell proliferation and inflammation. Structural analysis reveals that the cyclopropyl group and the triazolopyridazine moiety play critical roles in binding to the target kinases, thereby modulating their activity. This selectivity is a significant advantage, as it minimizes off-target effects and enhances therapeutic efficacy. Additionally, the compound's pharmacokinetic profile, including its bioavailability and metabolic stability, has been optimized through structural modifications, making it a viable candidate for further development.

In preclinical studies, 2-{3-({3-cyclopropyl-1,2,4triazolo4,3-bpyridazin-6-yl}oxy)methylpyrrolidin-1-yl}-4-methylpyrimidine demonstrated potent antitumor activity in various cancer cell lines, including those resistant to conventional therapies. The compound's ability to induce apoptosis and inhibit angiogenesis has been particularly noteworthy. Furthermore, its anti-inflammatory properties have been validated in animal models of chronic inflammatory diseases, suggesting a broad therapeutic potential beyond oncology.

Despite these promising results, challenges remain in translating these findings into clinical applications. Issues such as formulation stability, dose optimization, and potential drug-drug interactions need to be addressed in future studies. However, the current body of research provides a strong foundation for further investigation and development of this compound. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its progression into clinical trials.

In conclusion, 2-{3-({3-cyclopropyl-1,2,4triazolo4,3-bpyridazin-6-yl}oxy)methylpyrrolidin-1-yl}-4-methylpyrimidine represents a promising therapeutic agent with diverse applications. Its unique chemical structure and selective mechanism of action make it a valuable candidate for further research and development. Continued exploration of its pharmacological properties and therapeutic potential will be crucial in realizing its full clinical benefits.